2-Chloro-5-(1,4-dioxane-2-carbonylamino)benzoic acid

• IUPAC Name: 2-chloro-5-(1,4-dioxane-2-carbonylamino)benzoic acid
• InChI: InChI=1S/C12H12ClNO5/c13-9-2-1-7(5-8(9)12(16)17)14-11(15)10-6-18-3-4-19-10/h1-2,5,10H,3-4,6H2,(H,14,15)(H,16,17)
• InChI Key: YYLHMVPZGXRAQP-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CO1)C(=O)NC2=CC(=C(C=C2)Cl)C(=O)O
• Molecular Formula: C12H12ClNO5
• Molecular Weight: 285.68 g/mol

Description

2-Chloro-5-(1,4-dioxane-2-carbonylamino)benzoic acid is a chemical compound that has been the subject of extensive scientific research due to its potential applications in various fields.

Scientific Research Applications

2-Chloro-5-(1,4-dioxane-2-carbonylamino)benzoic acid has been studied extensively for its potential applications in the field of medicinal chemistry. It has been found to exhibit anti-inflammatory, analgesic, and antipyretic properties, making it a promising candidate for the treatment of various inflammatory diseases such as rheumatoid arthritis and osteoarthritis. Additionally, it has been shown to possess antibacterial and antifungal activities, indicating its potential as an antimicrobial agent.

Mechanism of Action

The mechanism of action of 2-Chloro-5-(1,4-dioxane-2-carbonylamino)benzoic acid is not fully understood. However, it is believed to exert its anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and enzymes such as cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS).
Biochemical and Physiological Effects:
Studies have shown that 2-Chloro-5-(1,4-dioxane-2-carbonylamino)benzoic acid can reduce inflammation and pain in animal models of arthritis and other inflammatory diseases. It has also been found to exhibit good oral bioavailability and a favorable pharmacokinetic profile.

Advantages and Limitations for Lab Experiments

One advantage of using 2-Chloro-5-(1,4-dioxane-2-carbonylamino)benzoic acid in lab experiments is its relatively simple synthesis method. Additionally, its anti-inflammatory and antimicrobial properties make it a versatile compound for studying various biological processes. However, its potential toxicity and limited solubility in aqueous solutions may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on 2-Chloro-5-(1,4-dioxane-2-carbonylamino)benzoic acid. One area of interest is the development of more potent and selective analogs of the compound for use in the treatment of inflammatory diseases. Additionally, further studies are needed to elucidate the compound's mechanism of action and to investigate its potential as an antimicrobial agent. Finally, research on the compound's toxicity and safety profile is necessary to determine its suitability for use in humans.

Synthesis Methods

The synthesis of 2-Chloro-5-(1,4-dioxane-2-carbonylamino)benzoic acid involves the reaction of 2-chloro-5-nitrobenzoic acid with ethylene glycol in the presence of potassium carbonate. The resulting intermediate is then reduced to the final product using sodium borohydride.